Cas no 5629-57-2 (3-Butenoic acid, 4-phenyl-, ethyl ester)
5629-57-2 structure
Product Name:3-Butenoic acid, 4-phenyl-, ethyl ester
CAS No:5629-57-2
MF:C12H14O2
MW:190.238363742828
CID:349283
PubChem ID:3703088
Update Time:2025-04-19
3-Butenoic acid, 4-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Butenoic acid, 4-phenyl-, ethyl ester
- DTXSID101278423
- QGHDRPQXRRBNNR-UHFFFAOYSA-N
- ethyl 4-phenyl-3-butenoate
- 4-Phenyl-but-3-enoic acid ethyl ester
- 5629-57-2
- AKOS030241063
-
- Inchi: 1S/C12H14O2/c1-2-14-12(13)10-6-9-11-7-4-3-5-8-11/h3-9H,2,10H2,1H3
- InChI Key: QGHDRPQXRRBNNR-UHFFFAOYSA-N
- SMILES: O(CC)C(CC=CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-Butenoic acid, 4-phenyl-, ethyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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